Cas no 933708-83-9 (3-imidazo2,1-b1,3thiazol-6-ylpropanoic Acid)

• Product Name: 3-imidazo2,1-b1,3thiazol-6-ylpropanoic Acid
• CAS No: 933708-83-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 2136486
• PubChem ID: 50990941
• Update Time: 2025-04-21

3-imidazo2,1-b1,3thiazol-6-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-propanoic acid
• 3-imidazo[2,1-b][1,3]thiazol-6-ylpropanoic acid
• 3-(Imidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid
• 3-{imidazo[2,1-b][1,3]thiazol-6-yl}propanoic acid
• DTXSID50679169
• AKOS005174557
• DB-079520
• Imidazo[2,1-b]thiazole-6-propanoic acid hydrochloride
• 933708-83-9
• 3-imidazo[2,1-b][1,3]thiazol-6-ylpropanoic acid hydrochloride
• ALBB-014733
• 3-imidazo2,1-b1,3thiazol-6-ylpropanoic Acid

• MDL： MFCD10699265
• Inchi： 1S/C8H8N2O2S/c11-7(12)2-1-6-5-10-3-4-13-8(10)9-6/h3-5H,1-2H2,(H,11,12)
• InChI Key： QFQIKOVULGDPNX-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)CCC(=O)O

Computed Properties

• Exact Mass: 196.03064868Da
• Monoisotopic Mass: 196.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles